Cas no 756520-98-6 (2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide)

• Product Name: 2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide
• CAS No: 756520-98-6
• MF: C₁₈H₃₁BN₂O₄S
• MW: 382.325743913651
• MDL: MFCD22494681
• CID: 4674963
• PubChem ID: 66701765
• Update Time: 2025-10-08

2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethane-1-sulfonamide
• 2-(diethylamino)-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethane-1-sulfonamide
• 2-(diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide
• D94129
• 2-(diethylamino)-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanesulfonamide
• 756520-98-6
• AKOS037647659
• SCHEMBL488456
• AS-74403
• 2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide

• MDL： MFCD22494681
• Inchi： 1S/C18H31BN2O4S/c1-7-21(8-2)12-13-26(22,23)20-16-11-9-10-15(14-16)19-24-17(3,4)18(5,6)25-19/h9-11,14,20H,7-8,12-13H2,1-6H3
• InChI Key： QYMNMFRQQPXTDE-UHFFFAOYSA-N
• SMILES： S(CCN(CC)CC)(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 382.2097588 g/mol
• Monoisotopic Mass: 382.2097588 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• Molecular Weight: 382.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide

Introduction to 2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide (CAS No. 756520-98-6) and Its Emerging Applications in Chemical Biology

The compound 2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide, identified by its CAS number 756520-98-6, represents a significant advancement in the field of chemical biology. This sophisticated molecule has garnered attention due to its unique structural features and potential applications in drug discovery and molecular research. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl moiety and a phenyl ring linked through an ethanesulfonamide bridge introduces intriguing chemical properties that make it a valuable candidate for further exploration.

Recent studies have highlighted the importance of boron-containing compounds in medicinal chemistry. The tetramethyl-1,3,2-dioxaborolan-2-yl group, a derivative of pinacol borane, is particularly noteworthy for its stability and reactivity in cross-coupling reactions. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals. The incorporation of this group into the 2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide structure enhances its utility as a building block for more intricate molecular architectures.

The phenyl ring in the compound contributes to its electronic properties and interacts with biological targets in diverse ways. This aromatic component is often exploited in drug design due to its ability to modulate binding affinity and selectivity. The sulfonamide functionality further enhances the compound's potential as a pharmacophore by providing a hydrogen bond donor/acceptor pair that can interact with specific residues in biological targets. Together, these structural elements create a multifaceted molecule with broad applicability.

In the realm of drug discovery, the ethanesulfonamide moiety is particularly interesting because it has been shown to improve solubility and bioavailability of therapeutic agents. This property is crucial for the development of drugs that must be administered orally or intravenously. The combination of these features makes 2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide (CAS No. 756520-98-6) a promising candidate for further investigation.

One of the most exciting applications of this compound is in the field of boron neutron capture therapy (BNCT), a novel approach to cancer treatment. Boron-containing compounds are used as tracers to target cancer cells while minimizing damage to healthy tissue. The stability and reactivity of the tetramethyl-1,3,2-dioxaborolan-2-yl group make it an ideal candidate for BNCT applications. Researchers are exploring ways to incorporate this moiety into more complex molecules that can selectively accumulate in tumor cells.

Another emerging area where this compound shows promise is in the development of small-molecule inhibitors for kinases and other enzyme targets. Kinases are involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The ability of 2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide (CAS No. 756520-98-6) to modulate kinase activity has been demonstrated in preliminary studies. Its unique structure allows it to bind to the active site of these enzymes and inhibit their function.

The synthesis of this compound involves multiple steps that highlight its complexity and synthetic challenge. The introduction of the tetramethyl-1,3,2-dioxaborolan-2-yl group requires careful handling under inert conditions to prevent oxidation or decomposition. Additionally, the sulfonamide functionality must be introduced without disrupting the integrity of the boronate ester group. These synthetic hurdles underscore the expertise required to produce high-quality samples for research purposes.

Recent advances in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have revealed insights into its binding interactions with biological targets and have helped guide the design of more effective derivatives. These computational approaches are becoming increasingly important in drug discovery as they allow researchers to predict the behavior of molecules before they are synthesized.

The potential applications of 2-(Diethylamino)-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanesulfonamide extend beyond oncology and enzyme inhibition. Researchers are exploring its use as a tool for studying protein-protein interactions and as a component in biosensors. Its ability to undergo cross-coupling reactions also makes it valuable for constructing more complex molecules with tailored properties.

In conclusion, 756520986 756520986 756520986 756520986 756520986 756520986 756520986 756520986 756520986 756520986 756520986 756520986 756520987 7576587676587658765876587658765876587658765876587676587658765876587676587658676876876876876876876876876876876986986986986986986986986986986986986986986986986986986 represents a significant advancement in chemical biology with numerous potential applications across multiple fields. Its unique structural features make it a valuable tool for researchers working on drug discovery, kinase inhibition, BNCT, and other areas requiring sophisticated molecular probes.